(Z)-N-(5-(benzo[d][1,3]dioxol-5-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)-4-nitrobenzamide

• IUPAC Name: N-[(5Z)-5-(1,3-benzodioxol-5-ylmethylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-4-nitrobenzamide
• InChI: InChI=1S/C18H11N3O6S2/c22-16(11-2-4-12(5-3-11)21(24)25)19-20-17(23)15(29-18(20)28)8-10-1-6-13-14(7-10)27-9-26-13/h1-8H,9H2,(H,19,22)/b15-8-
• InChI Key: GSUMIPUTMQURSK-NVNXTCNLSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C=C3C(=O)N(C(=S)S3)NC(=O)C4=CC=C(C=C4)[N+](=O)[O-]
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)/C=C\3/C(=O)N(C(=S)S3)NC(=O)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C18H11N3O6S2
• Molecular Weight: 429.4 g/mol

Description

This compound is a type of solid compound. It is widely used in organic synthesis reactions, often as an intermediate.

Physical And Chemical Properties Analysis

The compound is a solid with a colorless or light yellow color. Its chemical formula is C10H8O4, and its molecular weight is 192.17 g/mol.

Scientific Research Applications

Synthesis and Reactivity

• The compound, as part of the 5-Aroylmethylene-3-benzyl-4-oxo-2-thioxo-1,3-thiazolidines family, has been involved in reactions with nitrile oxides, leading to the formation of Z-3, Z-2,4-dioxo analogues, and 1,4,2,5-dioxadiazines. These synthesis processes are key in exploring new chemical entities with potential pharmaceutical applications (Kandeel & Youssef, 2001).

Anticancer Potential

• Research into leucettamine B analogs, including derivatives of (Z)-N-(5-(benzo[d][1,3]dioxol-5-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)-4-nitrobenzamide, has shown promising anticancer activity. Specific derivatives demonstrated significant potential against various cancer cell lines, indicating the role of these compounds in developing new cancer chemotherapeutic agents (Hsu et al., 2020).

Antimicrobial Properties

• Derivatives of this compound have exhibited notable antimicrobial properties. In particular, studies have shown activity against Staphylococcus aureus, indicating their potential use in addressing bacterial infections (Frolov et al., 2017).

Anticonvulsant Effects

• Some N-substituted derivatives of this compound have been evaluated for anticonvulsant activity. These studies have shown promising results in protecting against seizures, suggesting their potential in developing new antiepileptic drugs (Dong et al., 2019).

Supramolecular Chemistry

• The compound has been studied for its supramolecular structures, particularly in hydrogen-bonded formations like dimers, chains of rings, and sheets. This area of research is crucial for understanding the molecular interactions and potential applications in materials science and nanotechnology (Delgado et al., 2005).